2-[(4-methylphenyl)amino]-2,4,5-triphenyl-4-cyclopentene-1,3-dione

• IUPAC Name: 2-(4-methylanilino)-2,4,5-triphenylcyclopent-4-ene-1,3-dione
• InChI: InChI=1S/C30H23NO2/c1-21-17-19-25(20-18-21)31-30(24-15-9-4-10-16-24)28(32)26(22-11-5-2-6-12-22)27(29(30)33)23-13-7-3-8-14-23/h2-20,31H,1H3
• InChI Key: GRXLMRGXEBVHTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2(C(=O)C(=C(C2=O)C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C30H23NO2
• Molecular Weight: 429.5 g/mol

Description

2-[(4-methylphenyl)amino]-2,4,5-triphenyl-4-cyclopentene-1,3-dione, commonly known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a potent inhibitor of mitochondrial complex I, which has led to its use in studying Parkinson's disease and other neurodegenerative disorders.

Mechanism of Action

MPTP acts as a potent inhibitor of mitochondrial complex I, which is involved in the electron transport chain and ATP production. By inhibiting complex I, MPTP disrupts the cellular energy production and leads to the accumulation of reactive oxygen species, which can cause cellular damage and eventually cell death.
Biochemical and Physiological Effects
MPTP has been shown to selectively damage dopaminergic neurons in the substantia nigra, leading to the symptoms of Parkinson's disease. MPTP can also cause oxidative stress and inflammation, which can contribute to the development of other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

MPTP has several advantages for use in lab experiments, including its ability to selectively damage dopaminergic neurons and its well-established mechanism of action. However, MPTP also has several limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on MPTP, including the development of new compounds that can selectively target dopaminergic neurons without causing toxicity, the investigation of the role of oxidative stress and inflammation in neurodegenerative disorders, and the exploration of new therapeutic approaches for Parkinson's disease and other neurodegenerative disorders.
In conclusion, MPTP is a potent inhibitor of mitochondrial complex I that has been extensively studied for its potential applications in scientific research. MPTP has been used as a tool to study Parkinson's disease and other neurodegenerative disorders, and has several advantages and limitations for use in lab experiments. There are several future directions for research on MPTP, including the development of new compounds and therapeutic approaches for neurodegenerative disorders.

Scientific Research Applications

MPTP has been used extensively in scientific research as a tool to study Parkinson's disease and other neurodegenerative disorders. MPTP is converted to MPP+ (1-methyl-4-phenylpyridinium) in the brain, which selectively damages dopaminergic neurons in the substantia nigra, leading to the symptoms of Parkinson's disease.